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Available Data on Cinnatriacetin B

The table below summarizes the key information identified in the search results.

Aspect

Details

Compound Name

Source Organism

Class I Structure

Reported Activity

Current
Research Status

Cinnatriacetin B [1]

The fungus Fistulina hepatica (beefsteak fungus) [1]

Triacetylene derivative [2]

Antibacterial activity, specifically against Gram-positive bacteria [1]. The original
1999 paper also identifies it as a "new antibacterial triacetylene derivative" [2].

Information is very limited. One commercial database lists it as a research
compound, indicating it is not yet well-studied [1].

Potential Research Gaps

Based on the scarcity of information, the research gaps for Cinnatriacetin B are substantial. The following

table outlines major areas where knowledge is lacking.
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Research Area Specific Gaps and Unanswered Questions

Chemical & Physical Full spectroscopic data, solubility, stability, and synthetic route are not
Properties publicly detailed.

Mechanism of Action The specific molecular target and antibacterial mechanism against Gram-

positive bacteria are unknown.

Efficacy & Safety Data on potency (MIC values), spectrum of activity, cytotoxicity, and in
vivo efficacy are missing.

Biosynthesis The genetic and enzymatic pathway in the host fungus has not been
elucidated.

Research Methodology and Future Directions

Given the gaps, a typical research workflow for characterizing a natural product like Cinnatriacetin B

would be a logical starting point. The diagram below outlines this potential process.
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Fungal Material
(Fistulina hepatica)
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Following this workflow, the initial steps would involve re-isolating the compound from the fungal source.

Standard techniques for extraction (using organic solvents) and isolation (using chromatography) would be
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employed [3]. The structure would be confirmed using modern spectroscopic methods, which are more

advanced than those available when the compound was first discovered.

Subsequent research would then focus on the detailed experiments needed to fill the knowledge gaps,

including:

¢ Mechanism of Action Studies: Experiments to identify the bacterial target, such as cell membrane
integrity assays, protein binding studies, and genetic approaches (e.g., generating resistant mutants
and sequencing their genomes) [4].

e Structure-Activity Relationship (SAR) Studies: Synthesizing analogs of Cinnatriacetin B to
determine which parts of its molecular structure are critical for its antibacterial activity. This can help
improve its potency and reduce potential toxicity [5].

¢ In-vivo Efficacy and Toxicology: Testing the compound in animal models of bacterial infection to
assess its effectiveness and safety in a whole organism, a critical step before any human drug
development can begin.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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